N-{2-[(3-chlorobenzyl)thio]ethyl}-2-(2-methylphenoxy)acetamide

• IUPAC Name: N-[2-[(3-chlorophenyl)methylsulfanyl]ethyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C18H20ClNO2S/c1-14-5-2-3-8-17(14)22-12-18(21)20-9-10-23-13-15-6-4-7-16(19)11-15/h2-8,11H,9-10,12-13H2,1H3,(H,20,21)
• InChI Key: DWFDTYGKZAVWOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCCSCC2=CC(=CC=C2)Cl
• Molecular Formula: C18H20ClNO2S
• Molecular Weight: 349.9 g/mol

Description

N-{2-[(3-chlorobenzyl)thio]ethyl}-2-(2-methylphenoxy)acetamide, also known as Cystamine bisacrylamide, is a chemical compound that has been widely used in scientific research for its various biochemical and physiological effects.

Mechanism of Action

N-{2-[(3-chlorobenzyl)thio]ethyl}-2-(2-methylphenoxy)acetamide bisacrylamide works by forming covalent bonds between proteins and nucleic acids, which can lead to crosslinking and stabilization of the structures. This can result in altered protein function and DNA conformation, leading to changes in gene expression and cellular behavior.
Biochemical and Physiological Effects:
This compound bisacrylamide has been shown to have various biochemical and physiological effects in different cell types. It has been reported to induce apoptosis in cancer cells, inhibit cell proliferation, and modulate the activity of transcription factors. This compound bisacrylamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{2-[(3-chlorobenzyl)thio]ethyl}-2-(2-methylphenoxy)acetamide bisacrylamide is its ability to crosslink proteins and nucleic acids, which can be useful for various biochemical and physiological studies. However, its use in lab experiments can also have limitations, such as potential toxicity and non-specific binding to other molecules.

Future Directions

There are several future directions for the use of N-{2-[(3-chlorobenzyl)thio]ethyl}-2-(2-methylphenoxy)acetamide bisacrylamide in scientific research. One potential application is in the development of new hydrogels for drug delivery and tissue engineering. Another future direction is to explore the potential of this compound bisacrylamide as a therapeutic agent for neurodegenerative diseases. Further studies are also needed to elucidate the mechanism of action and potential side effects of this compound bisacrylamide in different cell types and animal models.
In conclusion, this compound bisacrylamide is a versatile chemical compound that has been widely used in scientific research for its various biochemical and physiological effects. Its ability to crosslink proteins and nucleic acids makes it useful for various applications, such as gel electrophoresis and hydrogel synthesis. Further studies are needed to explore its potential as a therapeutic agent and to elucidate its mechanism of action in different cell types and animal models.

Synthesis Methods

N-{2-[(3-chlorobenzyl)thio]ethyl}-2-(2-methylphenoxy)acetamide bisacrylamide can be synthesized by reacting 3-chlorobenzyl mercaptan with 2-(2-methylphenoxy)acetyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with acryloyl chloride to obtain the final product.

Scientific Research Applications

N-{2-[(3-chlorobenzyl)thio]ethyl}-2-(2-methylphenoxy)acetamide bisacrylamide has been widely used in scientific research for its ability to crosslink proteins and nucleic acids. It is commonly used in gel electrophoresis to create polyacrylamide gels for protein and DNA separation. This compound bisacrylamide has also been used in the synthesis of hydrogels for drug delivery and tissue engineering applications.